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Compound of Interest

Compound Name: Osmium(4+)

CAS No.: 22542-05-8

Cat. No.: B1218387

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, isolation, synthesis,

and characterization of Osmium(IV) compounds. It is designed to serve as a valuable resource

for researchers, scientists, and professionals in drug development, offering detailed

experimental protocols, quantitative data, and visualizations of key chemical processes.

Introduction to Osmium and its IV Oxidation State
Osmium (Os), a hard, brittle, bluish-white transition metal in the platinum group, was

discovered in 1803 by the English chemist Smithson Tennant in London.[1][2][3][4] He identified

osmium, along with iridium, in the black, insoluble residue remaining after dissolving crude

platinum in aqua regia.[1][2][3] The element's name is derived from the Greek word "osme,"

meaning "smell," due to the pungent, chlorine-like odor of its volatile oxide, osmium tetroxide

(OsO₄).[1][2][3][4][5]

Osmium can exist in a wide range of oxidation states, from -2 to +8, with +2, +3, +4, and +8

being the most common.[6] Osmium(IV) compounds, featuring osmium in the +4 oxidation
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state, are a significant class of osmium derivatives. These compounds are typically

characterized by an octahedral coordination geometry and are of interest for their potential

applications in catalysis and medicine.[7][8][9]

Key Osmium(IV) Compounds: Discovery and
Properties
This section details the discovery and physicochemical properties of three seminal Osmium(IV)

compounds: Osmium(IV) Oxide (OsO₂), Osmium(IV) Chloride (OsCl₄), and Potassium

Hexachloroosmate(IV) (K₂[OsCl₆]).

Osmium(IV) Oxide (OsO₂)
The discovery of osmium dioxide (OsO₂) followed the isolation of the element itself and the

characterization of its more volatile tetroxide.[6] It is a dark brown or black, non-volatile powder

that is insoluble in water.[10][11]

Table 1: Physicochemical Properties of Osmium(IV) Oxide

Property Value Reference(s)

Molar Mass 222.23 g/mol [11][12]

Appearance Black or yellow-brown powder [11][13]

Density 7.7 - 11.4 g/cm³ [13]

Melting Point 500 °C (decomposes) [11][13]

Solubility in Water Insoluble [10][11]

Solubility in Acids Dissolves in strong acids [10][11]

Osmium(IV) Chloride (OsCl₄)
Osmium(IV) chloride was first synthesized in 1909.[14] It exists in two polymorphic forms: a

reddish-brown low-temperature form and a black high-temperature form.[14][15][16] It is a

paramagnetic solid that dissolves in water and ethanol, though it is prone to decomposition in

solution.[14][15]
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Table 2: Physicochemical Properties of Osmium(IV) Chloride

Property Value Reference(s)

Molar Mass 332.04 g/mol [16][17][18]

Appearance
Reddish-brown needles or

black solid
[14][16][17]

Density 4.38 g/cm³ [15][16]

Decomposition Temperature 323 °C [15][17]

Boiling Point 450 °C (sublimes) [16]

Solubility in Ethanol Insoluble [17]

Potassium Hexachloroosmate(IV) (K₂[OsCl₆])
Potassium hexachloroosmate(IV) is a dark red to black solid that is slightly soluble in water.[19]

It serves as a common precursor for the synthesis of other osmium complexes.[20][21]

Table 3: Physicochemical Properties of Potassium Hexachloroosmate(IV)

Property Value Reference(s)

Molar Mass 481.14 g/mol [19]

Appearance Dark red to black solid [19]

Density 2.03 g/cm³ [19]

Solubility in Water Slightly soluble [19]

Experimental Protocols: Synthesis and Isolation
This section provides detailed methodologies for the synthesis and isolation of the

aforementioned Osmium(IV) compounds.
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Synthesis of High-Purity Osmium(IV) Hydroxide Oxide
(Hydrated OsO₂)
This two-step process involves the reduction of OsO₄ followed by controlled hydrolysis to yield

high-purity hydrated osmium dioxide.[22]

Step 1: Reduction of Osmium Tetroxide to Potassium Osmate(VI)

Prepare Alkaline Solution: In a certified fume hood, dissolve potassium hydroxide (KOH) in a

95% ethanol/water mixture.

Dissolve OsO₄: Carefully add osmium tetroxide (OsO₄) to the alkaline ethanolic solution. All

handling of the highly toxic and volatile OsO₄ must be performed with appropriate personal

protective equipment (PPE). The OsO₄ is reduced to the stable, non-volatile potassium

osmate(VI) (K₂[OsO₂(OH)₄]).

Step 2: Hydrolysis and Precipitation of Hydrated Osmium Dioxide

Neutralization: Cautiously neutralize the alkaline potassium osmate solution with dropwise

addition of dilute sulfuric acid while stirring.

pH Adjustment: Continue adding acid until the pH is approximately 4.[22]

Precipitation: Gently boil the neutralized solution for 5-10 minutes to precipitate a fine, black

hydrated osmium dioxide.[22]

Purification: Wash the precipitate with a hot 1% ammonium chloride solution, followed by

several washes with deionized water to remove alkali salt impurities.[22]

Drying: Dry the purified precipitate in a low-temperature oven (60-80 °C).
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Synthesis of High-Purity Osmium Hydroxide Oxide

Step 1: Reduction

Step 2: Hydrolysis & Purification
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Synthesis of high-purity osmium hydroxide oxide.
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Synthesis of Osmium(IV) Chloride (OsCl₄)
Osmium(IV) chloride can be synthesized via direct chlorination of osmium metal or by the

reaction of osmium tetroxide with a chlorinating agent.[15]

High-Temperature Polymorph (Black):

Place osmium metal powder in a quartz tube within a tube furnace.

Heat the furnace to approximately 700 °C.[14]

Pass a stream of dry chlorine gas over the heated osmium metal.

The black, high-temperature form of OsCl₄ will sublime and can be collected in a cooler part

of the apparatus.

Low-Temperature Polymorph (Reddish-Brown):

Reflux a solution of osmium tetroxide in thionyl chloride (SOCl₂).[14]

The reddish-brown, low-temperature form of OsCl₄ will precipitate from the solution.

Isolate the product by filtration and wash with a suitable solvent, such as carbon

tetrachloride, followed by drying under vacuum.

Synthesis of Potassium Hexachloroosmate(IV)
(K₂[OsCl₆])
This salt can be prepared by the reduction of osmium tetroxide in the presence of potassium

chloride.[19]

Dissolve osmium tetroxide in hydrochloric acid containing a reducing agent, such as ethanol.

This reduces the osmium from the +8 to the +4 oxidation state, forming hexachloroosmic

acid (H₂[OsCl₆]).

Add a stoichiometric amount of potassium chloride (KCl) to the solution.

The less soluble potassium hexachloroosmate(IV) will precipitate from the solution.
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Isolate the dark red to black crystals by filtration, wash with a small amount of cold water,

and dry.

Characterization of Osmium(IV) Compounds
A variety of analytical techniques are employed to characterize Osmium(IV) compounds.

X-ray Crystallography: This is a powerful technique for determining the precise three-

dimensional structure of crystalline Os(IV) compounds, providing information on bond

lengths and angles.[23][24][25][26]

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the vibrational modes of

molecules, which can confirm the presence of specific functional groups and ligands

attached to the osmium center.[27][28]

Nuclear Magnetic Resonance (NMR) Spectroscopy: While the paramagnetic nature of some

Os(IV) complexes can lead to broad signals, NMR spectroscopy, particularly ¹H NMR, can

provide valuable structural information for diamagnetic Os(IV) compounds.[27][29][30][31]

[32]

Mass Spectrometry: This technique is used to determine the molecular weight of the

compound and can provide information about its fragmentation patterns.

Magnetic Susceptibility Measurements: These measurements are used to determine the

magnetic properties of Os(IV) compounds, which can provide insights into their electronic

structure.[15]

Applications in Drug Development and Catalysis
Osmium compounds, including those in the +4 oxidation state, have shown promise in the field

of drug development, particularly as anticancer agents.[7][8][9][33][34] The mechanism of

action for some osmium-based anticancer compounds involves the induction of reactive

oxygen species (ROS), leading to DNA damage and apoptosis in cancer cells.[34]
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Proposed Mechanism of Action for an Organo-Osmium(IV) Anticancer Compound
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Mechanism of action for an Os(IV) anticancer agent.

In the realm of catalysis, osmium compounds are known to be effective catalysts for various

organic transformations. A notable example is the Sharpless asymmetric dihydroxylation, which

utilizes an osmium catalyst (generated in situ from a potassium osmate(VI) precursor, which
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can be considered a source of Os(IV) in the catalytic cycle) to convert alkenes to chiral diols

with high enantioselectivity.[35]

Simplified Catalytic Cycle for Sharpless Asymmetric Dihydroxylation

Os(VI) Dihydroxide

Os(VIII) Tetroxide
(Active Oxidant)
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Catalytic cycle of Sharpless asymmetric dihydroxylation.

Conclusion
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The study of Osmium(IV) compounds, from their initial discovery to their modern applications,

reveals a rich and complex area of inorganic chemistry. The methodologies for their synthesis

and isolation, coupled with advanced characterization techniques, continue to provide valuable

insights for researchers. The unique properties of these compounds position them as promising

candidates for further exploration in the development of novel therapeutics and efficient

catalytic systems. This guide serves as a foundational resource to aid in these ongoing

scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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